Cas no 1784944-35-9 (2-Bromo-4-(difluoromethyl)pyrimidine)

• Product Name: 2-Bromo-4-(difluoromethyl)pyrimidine
• CAS No: 1784944-35-9
• MF: C₅H₃BrF₂N₂
• MW: 208.991526842117
• CID: 5463268
• Update Time: 2025-06-28

2-Bromo-4-(difluoromethyl)pyrimidine Chemical and Physical Properties

Names and Identifiers

• 2-bromo-4-(difluoromethyl)pyrimidine
• Z3243477495
• 2-Bromo-4-(difluoromethyl)pyrimidine

• Inchi： 1S/C5H3BrF2N2/c6-5-9-2-1-3(10-5)4(7)8/h1-2,4H
• InChI Key： VQOIHHODGALTBV-UHFFFAOYSA-N
• SMILES： BrC1=NC=CC(C(F)F)=N1

Computed Properties

• Exact Mass: 207.94477 g/mol
• Monoisotopic Mass: 207.94477 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 112
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 208.99
• XLogP3: 1.9
• Topological Polar Surface Area: 25.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Halopyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Halopyrimidines

Additional information on 2-Bromo-4-(difluoromethyl)pyrimidine

Professional Introduction to 2-Bromo-4-(difluoromethyl)pyrimidine (CAS No. 1784944-35-9)

2-Bromo-4-(difluoromethyl)pyrimidine, with the CAS number 1784944-35-9, is a significant compound in the field of pharmaceutical and agrochemical research. This heterocyclic organic molecule, featuring a bromine substituent at the 2-position and a difluoromethyl group at the 4-position of the pyrimidine ring, has garnered considerable attention due to its versatile applications in synthetic chemistry and medicinal chemistry.

The structure of 2-Bromo-4-(difluoromethyl)pyrimidine makes it a valuable intermediate in the synthesis of various biologically active molecules. The presence of both bromine and difluoromethyl groups provides multiple points for further functionalization, enabling chemists to tailor the compound for specific applications. This flexibility has made it a preferred building block in the development of novel drugs and agrochemicals.

In recent years, 2-Bromo-4-(difluoromethyl)pyrimidine has been extensively studied for its potential in drug discovery. Its pyrimidine core is a common motif in many pharmacologically active compounds, including antiviral, anticancer, and antimicrobial agents. The bromine atom at the 2-position allows for easy substitution reactions, such as Suzuki-Miyaura cross-coupling, which is widely used in constructing complex molecular architectures.

The difluoromethyl group at the 4-position is particularly noteworthy due to its ability to enhance metabolic stability and binding affinity. This group is frequently incorporated into drug molecules to improve their pharmacokinetic properties. For instance, it can increase lipophilicity and reduce susceptibility to enzymatic degradation, thereby prolonging the half-life of the drug in vivo.

Recent studies have highlighted the utility of 2-Bromo-4-(difluoromethyl)pyrimidine in the development of kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling pathways and are often targeted in cancer therapy. By modifying the pyrimidine scaffold with appropriate substituents, researchers have been able to design potent inhibitors that disrupt aberrant signaling pathways involved in tumor growth and progression.

One notable application of 2-Bromo-4-(difluoromethyl)pyrimidine is in the synthesis of antiviral agents. The pyrimidine ring is a key structural component of nucleoside analogs, which are widely used to treat viral infections such as HIV and hepatitis C. The bromine and difluoromethyl groups facilitate further derivatization, allowing for the creation of molecules with enhanced antiviral activity.

The agrochemical industry has also benefited from the use of 2-Bromo-4-(difluoromethyl)pyrimidine. Its incorporation into herbicides and pesticides has led to the development of more effective and environmentally friendly formulations. These compounds can target specific pests while minimizing harm to non-target organisms, thereby supporting sustainable agricultural practices.

In conclusion, 2-Bromo-4-(difluoromethyl)pyrimidine (CAS No. 1784944-35-9) is a multifaceted compound with broad applications in pharmaceuticals and agrochemicals. Its unique structural features make it an invaluable intermediate for synthetic chemists working on drug discovery and crop protection agents. As research continues to uncover new therapeutic targets and agricultural challenges, the significance of this compound is expected to grow further.